2,5-dichloro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H18Cl2N4O/c18-13-1-2-15(19)14(9-13)17(24)22-10-12-3-7-23(8-4-12)16-11-20-5-6-21-16/h1-2,5-6,9,11-12H,3-4,7-8,10H2,(H,22,24)
• InChI Key: HVTFLRVFCVXIGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=C(C=CC(=C2)Cl)Cl)C3=NC=CN=C3
• Molecular Formula: C17H18Cl2N4O
• Molecular Weight: 365.3 g/mol

Description

The compound “2,5-dichloro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide” is a derivative of pyrazinamide, an important first-line drug used in shortening TB therapy. A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Cancer Treatment and CDK2 Inhibition

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Antimicrobial Properties

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Synthesis of Quinolinyl-pyrazoles

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Chemical Properties and Structure

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Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis .

Mode of Action

It’s worth noting that compounds with similar structures have been found to exhibit significant activity against mycobacterium tuberculosis

Biochemical Pathways

It’s known that similar compounds have shown anti-tubercular activity , suggesting that they may affect the biochemical pathways related to the survival and replication of Mycobacterium tuberculosis. The downstream effects of these interactions would likely include the inhibition of bacterial growth.

Result of Action

Given the anti-tubercular activity of similar compounds , it can be inferred that the compound may inhibit the growth of Mycobacterium tuberculosis at the cellular level.